Cas no 849139-21-5 (2,3-Bis(4-cyanophenyl)butanedioic acid)

• Product Name: 2,3-Bis(4-cyanophenyl)butanedioic acid
• CAS No: 849139-21-5
• MF: C₁₈H₁₂N₂O₄
• MW: 320.298884391785
• CID: 2806339
• PubChem ID: 71406653
• Update Time: 2025-04-21

2,3-Bis(4-cyanophenyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(4-cyanophenyl)butanedioic acid
• DTXSID40827253
• 849139-21-5

• Inchi： 1S/C18H12N2O4/c19-9-11-1-5-13(6-2-11)15(17(21)22)16(18(23)24)14-7-3-12(10-20)4-8-14/h1-8,15-16H,(H,21,22)(H,23,24)
• InChI Key： YITHJQMZSGPKGR-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC(C#N)=CC=1)C(C(=O)O)C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 320.07970687Da
• Monoisotopic Mass: 320.07970687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 122Ų